Cas no 371158-46-2 (tert-butyl N-(2-amino-4,5-dimethylphenyl)carbamate)

• Product Name: tert-butyl N-(2-amino-4,5-dimethylphenyl)carbamate
• CAS No: 371158-46-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 4524466
• PubChem ID: 11447711
• Update Time: 2025-08-03

tert-butyl N-(2-amino-4,5-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-amino-4,5-dimethylphenyl)-, 1,1-dimethylethyl ester
• tert-Butyl (2-amino-4,5-dimethylphenyl)carbamate
• tert-butyl N-(2-amino-4,5-dimethylphenyl)carbamate
• EN300-1663738
• Tert-butyl 2-amino-4,5-dimethylphenylcarbamate
• Z955128498
• AVAMDLBTVJVCRL-UHFFFAOYSA-N
• AKOS011379017
• SCHEMBL4212736
• TERT-BUTYLN-(2-AMINO-4,5-DIMETHYLPHENYL)CARBAMATE
• WPA15846
• 371158-46-2
• G53307
• 982-812-3

• Inchi： 1S/C13H20N2O2/c1-8-6-10(14)11(7-9(8)2)15-12(16)17-13(3,4)5/h6-7H,14H2,1-5H3,(H,15,16)
• InChI Key： AVAMDLBTVJVCRL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(C)=C(C)C=C1N

Computed Properties

• Exact Mass: 236.152477885Da
• Monoisotopic Mass: 236.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(2-amino-4,5-dimethylphenyl)carbamate

tert-butyl N-(2-amino-4,5-dimethylphenyl)carbamate (CAS No. 371158-46-2): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical intermediates, tert-butyl N-(2-amino-4,5-dimethylphenyl)carbamate (CAS No. 371158-46-2) stands out as a versatile compound with significant potential. This carbamate derivative is widely recognized for its role in synthesizing complex molecules, particularly in drug discovery and agrochemical research. Its unique structural features, including the tert-butyl group and the amino-dimethylphenyl moiety, make it a valuable building block for researchers.

The compound's CAS number 371158-46-2 is a critical identifier for chemists and regulatory bodies, ensuring precise tracking in global databases. As interest in custom synthesis and high-purity intermediates grows, tert-butyl N-(2-amino-4,5-dimethylphenyl)carbamate has garnered attention for its compatibility with modern cross-coupling reactions and catalyzed transformations. These attributes align with current trends in green chemistry and sustainable manufacturing, addressing concerns about environmental impact.

One of the most searched questions in the field revolves around the synthetic routes for this compound. Researchers often explore its preparation via Boc protection of the amine group, a method favored for its mild conditions and high yields. Additionally, the compound's stability under various pH conditions makes it suitable for peptide synthesis and heterocyclic chemistry, topics frequently discussed in academic forums and patent literature.

From an industrial perspective, tert-butyl N-(2-amino-4,5-dimethylphenyl)carbamate is pivotal in developing bioactive molecules. Its applications span pharmaceutical intermediates for antibiotics, antivirals, and kinase inhibitors—areas of high demand due to global health challenges. The compound's lipophilicity and steric hindrance properties are often highlighted in structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design platforms.

Quality control is another critical aspect, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity levels exceed 98%. This aligns with stringent regulatory standards for GMP-compliant production, a recurring theme in pharmaceutical outsourcing discussions. Suppliers and contract manufacturers emphasize these metrics to meet the needs of R&D laboratories and large-scale API producers.

In summary, tert-butyl N-(2-amino-4,5-dimethylphenyl)carbamate (CAS No. 371158-46-2) exemplifies the intersection of innovative chemistry and practical applications. Its relevance in drug development, coupled with its adaptability to catalytic processes, ensures its prominence in scientific and industrial workflows. As the demand for tailor-made intermediates rises, this compound will undoubtedly remain a cornerstone of modern synthetic strategies.